Cas no 1805235-63-5 (3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol)

• Product Name: 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol
• CAS No: 1805235-63-5
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4849814
• Update Time: 2025-07-20

3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H9F2N3O/c8-6(9)5-4(10)1-3(2-13)7(11)12-5/h1,6,13H,2,10H2,(H2,11,12)
• InChI Key： WUTAQTXSGCWQRD-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(CO)=C(N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.1
• Topological Polar Surface Area: 85.2

Additional information on 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol

Comprehensive Overview of 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1805235-63-5)

3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1805235-63-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework, which includes diamino and difluoromethyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The presence of the methanol group further enhances its solubility, facilitating its use in various chemical reactions.

In recent years, the demand for fluorinated pyridines like 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol has surged, driven by their role in optimizing drug pharmacokinetics. Fluorination is a key strategy in modern medicinal chemistry, as it improves metabolic stability and membrane permeability. This compound's difluoromethyl moiety is particularly valuable for mimicking hydrogen bonds while resisting oxidative degradation. Such properties align with the growing trend of precision medicine and targeted therapy, where researchers seek compounds with enhanced selectivity and fewer off-target effects.

The synthesis of 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol typically involves multi-step reactions, including halogenation, amination, and reduction. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. Analytical methods such as HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring compliance with stringent quality standards. These methodologies resonate with the broader scientific community's focus on green chemistry and sustainable synthesis, which prioritize efficiency and minimal environmental impact.

Beyond pharmaceuticals, 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol has potential applications in material science. Its aromatic core and functional groups make it a candidate for designing organic electronic materials, such as light-emitting diodes (LEDs) or sensors. This versatility addresses the rising interest in multifunctional compounds that bridge gaps between disciplines. Additionally, its stability under various conditions makes it suitable for high-throughput screening platforms, accelerating the discovery of novel therapeutics.

Safety and handling of 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its amino and methanol groups warrant careful storage to prevent degradation. Regulatory compliance, such as adherence to REACH and GMP guidelines, ensures its safe use in industrial and academic settings. These protocols align with global efforts to promote responsible chemical management and transparent research practices.

In summary, 3,6-Diamino-2-(difluoromethyl)pyridine-5-methanol (CAS No. 1805235-63-5) represents a promising scaffold for innovation across multiple scientific domains. Its structural elegance and functional diversity cater to contemporary needs in drug development, agrochemical design, and advanced materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.